Cas no 4496-25-7 (2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-1-methyl-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-1-methyl-
• CAS No: 4496-25-7
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 325507
• Update Time: 2024-01-28

2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzimidazolinone,5,6-dihydroxy-1-methyl- (7CI,8CI)
• 2H-Benzimidazol-2-one,1,3-dihydro-5,6-dihydroxy-1-methyl-
• 2-Benzimidazolinone,5,6-dihydroxy-1-methyl-(7CI,8CI)
• 2H-Benzimidazol-2-one, 1,3-dihydro-5,6-dihydroxy-1-methyl-

• Inchi： 1S/C8H8N2O3/c1-10-5-3-7(12)6(11)2-4(5)9-8(10)13/h2-3,11-12H,1H3,(H,9,13)
• InChI Key： UESSSVMYUMTVMI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C2=CC(O)=C(O)C=C2N1

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• PSA: 72.8
• pka: 10.37±0.20(Predicted)